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Compound of Interest

Compound Name: Methyl nitrite

Cat. No.: B1202744 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper handling and

disposal of methyl nitrite, a highly hazardous substance commonly used in research and

development. This guide is intended for researchers, scientists, and drug development

professionals to ensure the safe management of this reactive chemical.

Core Safety Bulletin: Immediate Hazards of Methyl nitrite

Methyl nitrite is a toxic, flammable, and dangerously explosive gas.[1][2] It poses a severe

explosion risk when subjected to heat, shock, or flame.[1] It is crucial to handle this substance

with extreme caution in a controlled laboratory environment.

Key Hazards
Explosive Potential: Methyl nitrite can explode upon heating.[1] It is a heat-sensitive

explosive, and its sensitivity is increased by the presence of metal oxides.[2] It can form

explosive mixtures with air.[2]

Flammability: Methyl nitrite is a highly flammable gas.[2]

Toxicity: It is a potent cyanotic agent and can cause methemoglobinemia upon inhalation.[3]

High concentrations can be narcotic and potentially lethal.[1][3]
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Reactivity: It is an oxidizing agent and can react vigorously with reducing agents.[2] It also

reacts with inorganic bases to form explosive salts.[2]

Personal Protective Equipment (PPE) and Handling
Due to the hazardous nature of methyl nitrite, strict adherence to safety protocols is

mandatory.

Equipment Specification

Hand Protection
Chemical-resistant gloves (e.g., neoprene or

nitrile).

Eye Protection Chemical splash goggles and a face shield.

Skin and Body Flame-retardant lab coat and closed-toe shoes.

Respiratory

A properly fitted respirator with an appropriate

cartridge for organic vapors and acid gases may

be necessary depending on the experimental

setup and ventilation.

Additional Safety

A blast shield should be used when handling

methyl nitrite. All operations should be

conducted in a certified chemical fume hood.

Disposal Procedure: Controlled Hydrolysis
The recommended method for the disposal of small quantities of methyl nitrite in a laboratory

setting is through controlled hydrolysis. Methyl nitrite reacts with water to form methanol and

nitrous acid.[4][5] The nitrous acid can then be neutralized. This procedure must be performed

with extreme caution, on a small scale, and in a well-ventilated fume hood, behind a blast

shield.

Experimental Protocol: Neutralization via Hydrolysis
This protocol is designed for the disposal of small, residual amounts of methyl nitrite gas.

Materials:
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Two gas washing bottles (bubblers).

A large excess of a cold, dilute sodium hydroxide (NaOH) solution (e.g., 5-10%).

A trap containing a neutralizing agent (e.g., soda lime).

Inert gas supply (e.g., nitrogen or argon).

Procedure:

Preparation:

Set up a train of two gas washing bottles inside a chemical fume hood.

Fill each bubbler with a sufficient volume of the cold, dilute sodium hydroxide solution to

ensure effective scrubbing of the gas.

Place a blast shield in front of the apparatus.

Ensure that a fire extinguisher suitable for chemical fires (e.g., dry chemical or CO2) is

readily accessible.[2]

Inert Gas Purge:

Before introducing methyl nitrite, purge the entire system, including the reaction vessel

where the methyl nitrite was used, with an inert gas (nitrogen or argon) to remove any air

and prevent the formation of explosive mixtures.[2]

Controlled Introduction:

Slowly bubble the residual methyl nitrite gas, carried by a gentle stream of the inert gas,

through the first gas washing bottle containing the sodium hydroxide solution. The second

bubbler serves as a backup to trap any unreacted methyl nitrite.

Reaction:

Methyl nitrite will hydrolyze in the aqueous solution to methanol and nitrous acid. The

sodium hydroxide will then neutralize the nitrous acid to form sodium nitrite and water.
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CH3ONO + H2O → CH3OH + HNO2

HNO2 + NaOH → NaNO2 + H2O

Monitoring and Completion:

The reaction is complete when all the residual methyl nitrite has been passed through

the scrubbing solution.

Continue the inert gas flow for a period after the introduction of methyl nitrite is complete

to ensure all traces have been purged from the system.

Waste Disposal:

The resulting solution containing methanol, sodium nitrite, and excess sodium hydroxide

should be collected as hazardous waste. Label the container clearly with its contents.

Consult your institution's environmental health and safety (EHS) office for specific

instructions on the final disposal of this aqueous waste. Do not pour it down the drain.

Logical Workflow for Methyl Nitrite Disposal

Preparation Execution Cleanup & Disposal

Assemble Gas Scrubbing Train
(2 Bubblers with NaOH solution) Place Blast Shield Purge System with Inert GasDon Appropriate PPE Slowly Introduce Methyl Nitrite Gas Bubble Through NaOH Solution Monitor for Reaction Completion Final Inert Gas Purge Collect Aqueous Waste Label Waste Container Consult EHS for Final Disposal

Click to download full resolution via product page

Logical workflow for the safe disposal of methyl nitrite via controlled hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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